Cas no 27471-40-5 (1-(4-fluorophenyl)piperidin-2-one)

• Product Name: 1-(4-fluorophenyl)piperidin-2-one
• CAS No: 27471-40-5
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• MDL: MFCD04037123
• CID: 253778
• PubChem ID: 22928305
• Update Time: 2025-08-04

1-(4-fluorophenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone,1-(4-fluorophenyl)-
• 1-(4-fluorophenyl)piperidin-2-one
• 1-(4-FLUORO-PHENYL)-PIPERIDIN-2-ONE
• 2-Piperidinone,1-(4-fluorophenyl)
• 2-Piperidone,1-(p-fluorophenyl)-(8CI)
• 1-(4-Fluoro-phenyl)piperidin-2-one
• SCHEMBL3666589
• 27471-40-5
• EN300-329698
• AKOS006240978
• DTXSID40628969

• MDL： MFCD04037123
• Inchi： 1S/C11H12FNO/c12-9-4-6-10(7-5-9)13-8-2-1-3-11(13)14/h4-7H,1-3,8H2
• InChI Key： FKYITGJYXKKJIW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CCCC1)=O

Computed Properties

• Exact Mass: 193.09000
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.40760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(4-fluorophenyl)piperidin-2-one

Professional Introduction to 1-(4-fluorophenyl)piperidin-2-one (CAS No. 27471-40-5)

1-(4-fluorophenyl)piperidin-2-one, chemically designated as 1-(4-fluorophenyl)piperidin-2-one, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amide derivative has garnered considerable attention due to its structural complexity and its potential applications in the development of novel therapeutic agents. With a CAS number of 27471-40-5, this compound represents a critical building block for synthetic chemists and pharmacologists exploring new chemical entities (NCEs) that could address various therapeutic challenges.

The molecular structure of 1-(4-fluorophenyl)piperidin-2-one consists of a piperidine ring substituted with a 4-fluorophenyl group and an amide functionality at the 2-position. This particular arrangement imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for drug design. The presence of the fluorine atom in the aromatic ring enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug development. Furthermore, the piperidine moiety is known for its role in improving oral bioavailability and binding affinity to biological targets.

In recent years, there has been a surge in research focusing on developing small-molecule inhibitors targeting protein-protein interactions (PPIs) and other challenging biological pathways. The scaffold of 1-(4-fluorophenyl)piperidin-2-one has been explored in several studies as a potential lead compound for such applications. For instance, researchers have investigated its efficacy in modulating kinases and other enzymes involved in cancer signaling pathways. The amide group provides a site for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

One of the most compelling aspects of 1-(4-fluorophenyl)piperidin-2-one is its potential in addressing neurological disorders. Piperidine derivatives are well-documented for their role in enhancing central nervous system (CNS) penetration, making them attractive candidates for treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. The fluorine substituent further enhances the compound's ability to cross the blood-brain barrier, which is often a limiting factor in CNS drug development. Recent studies have shown promising results when this compound is used as a starting point for designing novel neuroactive agents.

The synthesis of 1-(4-fluorophenyl)piperidin-2-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted aromatic aldehydes or ketones with piperidine derivatives under acidic or basic conditions. The introduction of the fluorine atom can be achieved through halogen exchange reactions or direct fluorination methods, depending on the starting materials available. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to streamline the synthesis process.

In terms of pharmacological activity, 1-(4-fluorophenyl)piperidin-2-one has demonstrated interesting interactions with various biological targets. Preliminary studies have indicated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. Additionally, its ability to inhibit certain enzyme families has made it a candidate for developing treatments against infectious diseases caused by enzymes that are essential for pathogen survival.

The compound's chemical stability under various conditions is another area of interest for researchers. The presence of both an amide and an aromatic ring suggests that it may exhibit good stability under physiological conditions while maintaining sufficient reactivity for further derivatization. This balance is crucial for developing drugs that can withstand storage conditions without degradation while remaining effective once administered.

From an industrial perspective, scaling up the production of 1-(4-fluorophenyl)piperidin-2-one presents both opportunities and challenges. While the synthetic routes are well-established in academic research, transitioning them to industrial-scale production requires addressing issues such as cost-effectiveness, safety, and environmental impact. Advances in green chemistry principles have provided new tools for optimizing synthetic processes, reducing waste generation, and minimizing hazardous byproducts.

The future prospects for 1-(4-fluorophenyl)piperidin-2-one are promising, with ongoing research exploring its potential applications in diverse therapeutic areas. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can precisely target pathological processes. This compound serves as a testament to the power of medicinal chemistry in creating innovative solutions to complex health challenges.